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Compound of Interest

Compound Name: 2-Bromo-5-propylpyridine
CAS No.: 1159821-61-0
Cat. No.: B2678080
Get Quote
. J

CAS: 1159821-61-0 | Molecular Formula: CBH10BrN[1]

Introduction

In the landscape of medicinal chemistry, 2-Bromo-5-propylpyridine serves as a critical
heterocyclic building block.[1] Its structural utility lies in the orthogonality of its functional
groups: the bromine atom at the C2 position acts as a highly reactive handle for metal-
catalyzed cross-coupling (e.g., Suzuki-Miyaura, Stille), while the propyl group at C5 provides
lipophilic bulk, often used to modulate the metabolic stability or receptor binding affinity of drug
candidates.[1]

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a researcher-
centric analysis of hazards, toxicology, and operational protocols. It is designed for scientists
who need to synthesize data into safe, reproducible workflows.

Part 1: Chemical Identity & Physicochemical Profile[1]

Understanding the physical state of the reagent is the first step in risk mitigation. As a propyl-
substituted halopyridine, this compound exhibits lipophilicity that facilitates skin absorption
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more readily than its unsubstituted analogs.[1]

Property Specification Operational Implication
Unique identifier for inventory
CAS Number 1159821-61-0 ]
and waste tracking.[1]
_ Required for stoichiometry
Molecular Weight 200.08 g/mol

calculations in couplings.

Physical State

Liquid / Low-melting Solid

Likely an oil at RT.[1] Requires
luer-lock syringes for transfer

to avoid drips.[1]

Organic Solvents (DCM, DMF,

Highly soluble in lipids; rapid

Solubility o
MeOH) dermal penetration risk.
Susceptible to hydrolysis
o under strong acidic/basic
Reactivity Halogenated Heterocycle

conditions; air-sensitive over
time.[1]

Part 2: Hazard Identification & Toxicology (GHS)[1][2][3]

[4]

While specific toxicological data for this exact isomer is often extrapolated, the 2-bromo-5-
alkylpyridine class shares a consistent hazard profile.[1] The primary risks are mucosal irritation
and acute toxicity via ingestion.

GHS Classification (29 CFR 1910.1200)[1]
 Signal Word:WARNING

o Acute Toxicity, Oral: Category 4 (H302)[1][2][3]
o Skin Corrosion/Irritation: Category 2 (H315)[1][2][4]

e Serious Eye Damage/Irritation: Category 2A (H319)[1][2]
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e STOT - Single Exposure: Category 3 (Respiratory System) (H335)[1][2][4]

Toxicological Mechanism

The toxicity of bromopyridines is often driven by metabolic activation. The pyridine ring can
undergo N-oxidation or epoxidation, leading to reactive intermediates that bind to cellular
proteins. The bromine atom renders the C2 position electrophilic, potentially causing direct
alkylation of biological nucleophiles (skin/eye proteins), resulting in the observed irritation.

Visualization: Hazard Pathway

The following diagram illustrates the progression from exposure to physiological effect,
highlighting the critical control points.[4][3][5][6]

Failure

Clinical Effect
(Edema/Inflammation)

Mechanism
(Alkylation/Irritation)

Exposure Event

Mitigation Blocked Route of Entry

(Spill/Aerosol)  pelEiaziy (Inhalation/Dermal)
o Control Barrier
(Fume Hood/Nitrile Gloves)

Click to download full resolution via product page

Figure 1: Hazard progression logic. The "Control Barrier" is the only variable the researcher
can manipulate to prevent the clinical effect.

Part 3: Safe Handling & Storage Protocols
Engineering Controls

» Ventilation: All operations involving open containers must occur within a certified chemical
fume hood. The vapor pressure of propyl-substituted pyridines increases significantly with
temperature (e.g., during reflux), creating an inhalation hazard.

 Inert Atmosphere: Store and handle under Nitrogen (

) or Argon (

). While less sensitive than organolithiums, bromopyridines can degrade via oxidation or
hydrolysis (forming pyridones) upon prolonged exposure to moist air, liberating Hydrogen
Bromide (HBr) gas, which is corrosive.
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Personal Protective Equipment (PPE)

¢ Gloves:Nitrile (minimum 0.11 mm thickness) is standard. For prolonged immersion or
handling concentrated stock solutions, double-gloving or using Laminate (Silver Shield)
gloves is recommended due to the compound's lipophilicity.[1]

o Eye Protection: Chemical safety goggles.[7][8] Face shields are required if the reaction
volume exceeds 100 mL or involves vigorous heating.

Part 4: Experimental Application: Suzuki-Miyaura
Coupling

The most common application of 2-Bromo-5-propylpyridine is as an electrophile in palladium-
catalyzed cross-couplings.[1] This protocol integrates safety checkpoints directly into the
workflow.

Reaction: 2-Bromo-5-propylpyridine + Phenylboronic acid

2-Phenyl-5-propylpyridine[1]

Step-by-Step Methodology

e Preparation (Inert Loop):
o Flame-dry a two-neck round-bottom flask and cool under a stream of Argon.

o Safety Check: Ensure the Argon line has a functional bubbler to prevent over-
pressurization.

» Reagent Addition:
o Add 2-Bromo-5-propylpyridine (1.0 eq) and Phenylboronic acid (1.2 eq).
o Add catalyst (e.g.,

, 5 mol%) and base (e.g.,
, 3.0 eq).

o Solvent: Add degassed 1,4-Dioxane/Water (4:1).[1]
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o Why? Degassing prevents oxidation of the Pd(0) active species and reduces
homocoupling side products.

o Reaction Phase:
o Heat to 80-90°C.

o Safety Check: Use a temperature controller with a thermocouple in the oil bath, not just
the hotplate dial, to prevent thermal runaway.

e Work-up (The Hazard Point):

o

Cool to room temperature.[2]

[¢]

Quench with water.[2][4][5][6][7][8][9][10]

[¢]

Extract with Ethyl Acetate.

[e]

Critical: The aqueous layer will contain boronic acid residues and inorganic bromides.
Dispose of as Halogenated Aqueous Waste.

Visualization: Workflow with Safety Interlocks
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Figure 2: Suzuki-Miyaura coupling workflow. Color-coded nodes indicate safety-critical steps
(Red = High Risk, Blue = Stability Control).

Part 5: Emergency Response & Waste Management
Spill Management

e Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Don respiratory protection (half-mask with organic vapor cartridge) if the spill exceeds
10 mL outside a hood.
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o Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust (potential
reaction with bromine residues).

o Clean: Wipe surfaces with a dilute soap solution to remove the oily residue.

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes.[6][7] Lift eyelids to ensure
irrigation of the conjunctiva.

o Skin Contact: Wash with soap and water.[2][4][3][6][7][9] Do not use ethanol, as it may
increase dermal absorption of the lipophilic pyridine.

 Ingestion: Do NOT induce vomiting. The risk of aspiration pneumonia is higher than the
toxicity of absorption in the stomach.

Disposal

o Stream: Halogenated Organic Waste.
e Labeling: Must clearly state "Contains Brominated Pyridines."

¢ Incompatibility: Do not mix with strong oxidizers (e.g., nitric acid) in the waste container to
avoid exothermic decomposition.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b2678080?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2678080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

